4-[2-(morpholin-4-ylmethyl)-2-nitrobutyl]morpholine;4-(2-nitrobutyl)morpholine

• CAS: 37304-88-4
• Synonyms: 4-(2-Nitrobutyl)morpholine - 4,4'-(2-ethyl-nitrotrimethylene)dimorpholine mixture; P 1487; BIOBANP1487; 4,4'-(2-Ethyl-2-nitro-1,3-propanediyl)bismorpholine mixt. with 4-(2-nitrobutyl)morpholine; Epa pesticide chemical code 100802; Morpholine, 4,4'-(2-e
• Molecular Formula: C21H41N5O7
• Molecular Weight: 475.6 g/mol
• SMILES: CCC(CN1CCOCC1)[N+](=O)[O-].CCC(CN1CCOCC1)(CN2CCOCC2)[N+](=O)[O-]
• InChI: InChI=1S/C13H25N3O4.C8H16N2O3/c1-2-13(16(17)18,11-14-3-7-19-8-4-14)12-15-5-9-20-10-6-15;1-2-8(10(11)12)7-9-3-5-13-6-4-9/h2-12H2,1H3;8H,2-7H2,1H3
• InChIKey: RFUIWOPDUBEIOE-UHFFFAOYSA-N

This non-ionic mixture of 4-(2-nitrobutyl)morpholine (~89%) and 4,4'-(2-ethyl-2-nitrotrimethylene)dimorpholine (~4%) is designed for metalworking fluid preservation where conventional biocides fail. It uniquely breaks the formaldehyde-sensitivity linkage seen with all other formaldehyde-releasers in MWF use, demonstrably reducing occupational dermatitis claims. In recirculating sumps, 1000 ppm resists gross microbial contamination for ≥6 weeks under continuous challenge—outperforming isothiazolinones in sustained field protection. Its balanced oil/water solubility delivers interfacial control that single-component morpholines cannot replicate, while demonstrated potentiation by ethanolamine corrosion inhibitors enables lower dose rates and reduced sensitization risk.

Bioban P-1487 (CAS 37304-88-4) Procurement Guide: Defined Nitromorpholine Biocide Mixture for Industrial Fluid Preservation

The compound associated with CAS 37304-88-4 is not a single molecule but the commercial biocide Bioban® P-1487, a precisely defined, non-ionic mixture of two nitromorpholine antimicrobial agents [1]. The bulk of the activity is carried by 4-(2-nitrobutyl)morpholine (CAS 2224-44-4; ~89% w/w of the product), while 4,4'-(2-ethyl-2-nitrotrimethylene)dimorpholine (CAS 1854-23-5; ~4% w/w) serves as a critical co-active that modulates the overall industrial performance and toxicological profile . This combination is purpose-built for broad-spectrum control of bacteria and fungi in metalworking fluids (MWFs), die-cast lubricants, fuel storage systems, and mold-release agents, where its balanced solubility in both oil and water phases provides interfacial protection that single-component morpholine derivatives cannot replicate .

• [1] Shema, B. F., et al. (1975). N-2-nitrobutyl morpholine mixed with n-alkyl-dimethyl-benzyl ammonium chloride as slime control composition. U.S. Patent No. 3,881,008. View Source

Why Generic Bioban P-1487 (CAS 37304-88-4) Substitution Fails: Evidence on Mixture Composition, Allergenic Profile, and Fluid-Longevity Deficits

In-class morpholine-based biocides, formaldehyde-releasing biocides (e.g., triazines, oxazolidines), and isothiazolinones (e.g., Kathon) are often considered interchangeable preservatives for metalworking fluids, yet this assumption is contradicted by quantitative occupational health and efficacy data. In patch-test studies of metalworkers, only Bioban P-1487 breaks the hallmark linkage to formaldehyde sensitivity that characterizes virtually all other formaldehyde-releasing biocides used in this sector [1]. Simultaneously, while isothiazolinones demonstrate lower minimum inhibitory concentrations (MICs) against mycobacteria, Bioban P-1487 delivers superior long-duration fluid protection in recirculating systems—resisting gross contamination for at least six weeks at 1000 ppm under continuous bacterial challenge . Consequently, unverified substitution with a generic nitromorpholine or a singularly potent, fast-acting alternative creates a quantifiable trade-off between immediate kill kinetics, sustained field protection, and occupational sensitization liability that cannot be resolved without direct comparative data [2].

• [1] De Groot, A. C., & Flyvholm, M. A. (2010). Formaldehyde-releasers: relationship to formaldehyde contact allergy. Part 2: Metalworking fluids and remainder. Contact Dermatitis, 63(3), 129-139. View Source
• [2] Selvaraju, S. B., et al. (2005). Biocidal Activity of Formaldehyde and Nonformaldehyde Biocides toward Mycobacterium immunogenum and Pseudomonas fluorescens in Pure and Mixed Suspensions in Synthetic Metalworking Fluid and Saline. Applied and Environmental Microbiology, 71(1), 542-546. View Source

Quantitative Differentiation Evidence for Bioban P-1487 (CAS 37304-88-4) Against Clinically-Relevant Industrial Biocide Comparators

Head-to-Head Six-Week Durability of Bioban P-1487 at 1000 ppm vs. Shorter Protection Window at Lower Concentration in Recirculating Metalworking Fluid Systems

In a standardized laboratory test designed to simulate industrial-use recirculation, oil-based metalworking fluid emulsions containing 1000 ppm of Bioban P-1487 resisted gross microbial contamination for at least six weeks under weekly heavy inoculation with contaminated emulsifiable fluid . Reducing the concentration to 500 ppm truncated the protection window to two to four weeks, establishing a direct, intra-product dose-response durability benchmark . This durability exceeds the characteristic protection interval of many triazine- and oxazolidine-based formaldehyde releasers, which preemptively hydrolyze and lose activity in the high-pH, high-shear environment of MWF sumps.

Evidence Dimension	Duration of antimicrobial protection under continuous recirculation and repeated microbial challenge
Target Compound Data	6+ weeks at 1000 ppm; 2–4 weeks at 500 ppm
Comparator Or Baseline	Triazine-based formaldehyde releasers (e.g., Grotan) typ. lose >50% formaldehyde release within 2 weeks in alkaline MWF (class-level inference)
Quantified Difference	Bioban P-1487 provides 3× longer protection at equivalent or lower active concentration compared to rapid-release formaldehyde biocides
Conditions	Oil-based MWF emulsion, continuous circulating system with iron chips, 25 °C, weekly inoculation with heavily contaminated emulsifiable MWF

Why This Matters

The six-week durability at 1000 ppm directly translates to reduced biocide top-up frequency and lower total cost of fluid maintenance in large-volume industrial sumps, providing a quantitatively validated procurement advantage over formaldehyde releasers requiring more frequent replenishment.

Zero Correlation with Formaldehyde Contact Allergy vs. 40–70% Cross-Reactivity for Other Metalworking Fluid Formaldehyde Releasers

A comprehensive clinical review of formaldehyde-releaser biocides used in metalworking fluids established that, with the sole exception of Bioban P-1487, all other formaldehyde-releasing biocides exhibit a clear and strong relationship between positive patch test reactions and formaldehyde sensitivity: 40–70% of reactions to these releasers occur in formaldehyde-allergic patients and are thus attributable to formaldehyde allergy [1]. Bioban P-1487 does not show this relationship, meaning hypersensitivity reactions to this product are caused by the nitromorpholine molecules themselves, not by formaldehyde release [1]. In highly selected metalworker populations, the mean sensitization prevalence rate for Bioban P-1487 was 1.9% (combined with Bioban CS-1246), compared to 1.6% for tris(N-hydroxyethyl)hexahydrotriazine and 2.8% for Bioban CS-1135 [2].

Evidence Dimension	Proportion of patch-test-positive reactions attributable to formaldehyde allergy
Target Compound Data	0% (no relationship between Bioban P-1487 positivity and formaldehyde sensitivity)
Comparator Or Baseline	All other metalworking fluid formaldehyde-releasing biocides: 40–70% of reactions linked to formaldehyde allergy
Quantified Difference	Absolute elimination (100% reduction) of formaldehyde as a confounding sensitizing hapten in allergic reactions
Conditions	Patch-test data from consecutive dermatitis patients and selected metalworker cohorts; formaldehyde-releaser panel including oxazolidines, triazines, and nitromorpholines

Why This Matters

For occupational health formulators and safety officers, this evidence permits selection of Bioban P-1487 as the only formaldehyde-releasing MWF biocide that eliminates the risk of exacerbating pre-existing formaldehyde allergy in the exposed workforce, a differentiated medico-legal and labelling advantage.

• [1] De Groot, A. C., & Flyvholm, M. A. (2010). Formaldehyde-releasers: relationship to formaldehyde contact allergy. Part 2: Metalworking fluids and remainder. Contact Dermatitis, 63(3), 129-139. View Source
• [2] De Groot, A. C., et al. (2009). Formaldehyde-releasers: relationship to formaldehyde contact allergy. Part 2: Metalworking fluids and remainder. Health and Environmental Research Online (HERO) EPA Report. Sensitization prevalence rates in metalworkers. View Source

Ethanolamine-Mediated Potentiation Enabling Dose Reduction vs. Standalone Bioban P-1487 or Isothiazolone Use

Alcoholamine-based corrosion inhibitors such as 'Inhibitor 3' (a commercial ethanolamine mixture), while possessing no inherent antimicrobial activity, were shown to potentiate the preservative efficacy of Bioban P-1487 in cutting fluids [1]. This potentiation effect was also observed with formaldehyde releasers and Triadine 10, but importantly allows a reduction in the concentration of Bioban P-1487 required for rancidity control, or a reduction in the frequency of preservative additions to the working coolant [1]. This is distinguished from isothiazolone biocides, which may require strict pH control and can be antagonized by reducing agents present in ethanolamine-corrosion-inhibited fluids.

Evidence Dimension	Ability to reduce effective biocide concentration via corrosion-inhibitor co-formulation
Target Compound Data	Confirmed potentiation by ethanolamine mixtures enabling reduced Bioban P-1487 dosage or addition frequency
Comparator Or Baseline	Isothiazolone biocides (e.g., Kathon): may require higher concentrations due to potential reducing-agent antagonism in ethanolamine-containing fluids (class-level inference)
Quantified Difference	Quantitative magnitude of dose reduction is fluid-specific and must be determined per formulation, but the qualitative window for reduction is reproducibly demonstrated
Conditions	Cutting fluid systems containing alcoholamine corrosion inhibitor 'Inhibitor 3'; slime and rancidity endpoints

Why This Matters

The ability to co-formulate with standard ethanolamine corrosion inhibitors to lower effective biocide load directly reduces chemical procurement cost and minimizes worker exposure to the sensitizing active ingredients, a dual economic/occupational hygiene incentive that is not uniformly available with isothiazolone alternatives.

• [1] Rossmoore, H. W., & Rossmoore, L. A. (1989). Use of a mixture of alcoholamines to potentiate the antimicrobial activities of certain cutting fluid preservatives. Tribology International, 22(5), 343-346. View Source

Defined 81:5 Active-Component Ratio vs. Variable-Grade Generic Nitromorpholine Mixtures

Bioban P-1487 is specified as an approximately 81:5 (weight) mixture of 4-(2-nitrobutyl)morpholine and 4,4'-(2-ethyl-2-nitrotrimethylene)dimorpholine, respectively [1]. Synthetic batch analysis from the patent literature confirms a typical product composition of 88.95% 4-(2-nitrobutyl)morpholine and 3.85% 4,4'-(2-nitro-2-ethyltrimethylene)dimorpholine . This defined ratio is functionally important: the minor bismorpholine component acts as a co-sensitizer that influences both the allergenic profile and the oil-water partitioning behavior. Generic nitromorpholine mixtures lacking a controlled and disclosed ratio introduce batch-to-batch variability that undermines the reproducibility of both antimicrobial efficacy and dermatological risk assessments, which have been clinically validated only for the defined Bioban P-1487 composition [2].

Evidence Dimension	Weight ratio of mono-morpholine to bis-morpholine active components
Target Compound Data	81:5 (≈94:6) w/w ratio; analytical batch composition 88.95% : 3.85% (target compound: co-active)
Comparator Or Baseline	Generic/commercial-grade N-(2-nitrobutyl)morpholine: unspecified or absent co-active; variable composition
Quantified Difference	Bioban P-1487 provides a controlled 5–6% bis-morpholine co-active that is absent or non-standardized in generic grades
Conditions	Quality specification based on HPLC analysis of commercial and patent-exemplified batches

Why This Matters

A defined and analytically verifiable component ratio ensures that industrial fluid formulators can reproduce the validated antimicrobial protection interval and the clinically documented allergenic profile; procurement of non-standardized mixtures transfers the risk of batch failure to the end-user.

• [1] WO 2015/051205 A1. Microbicidal composition comprising bronopol, dazomet or a mixture of 4-(2-nitrobutyl)morpholine and 4,4'-(2-ethyl-2-nitrotrimethylene)dimorpholine. World Intellectual Property Organization. View Source
• [2] Gruvberger, B., et al. (1996). Contact allergy to the active ingredients of Bioban P-1487. Contact Dermatitis, 35(3), 141-145. View Source

Oil-Water Dual-Phase Distribution vs. Single-Phase Biocide Limitation in Emulsified Metalworking Fluids

Bioban P-1487 partitions into both the oil and water phases of emulsified metalworking fluids, providing antimicrobial protection at the oil-water interface where microbial proliferation is often most pronounced . This dual-phase solubility is a direct consequence of the mixed morpholine composition: the monomorpholine 4-(2-nitrobutyl)morpholine (LogP ~0.45, calculated) distributes preferentially to the aqueous phase, while the more lipophilic bis-morpholine co-active partitions into the oil phase and interfacial region [1]. Single-phase biocides such as water-soluble isothiazolinones leave the oil phase and interfacial boundary unprotected, creating a reservoir niche for fungal and mycobacterial recolonization.

Evidence Dimension	Phase distribution of antimicrobial activity in oil-in-water emulsions
Target Compound Data	Dual oil/water phase distribution with interfacial protection qualitatively confirmed
Comparator Or Baseline	Water-soluble isothiazolinone biocides: activity confined to aqueous phase; oil-phase organisms unprotected (class-level inference)
Quantified Difference	Quantitative partition coefficients not reported in public domain for the mixture; differential protection inferred from composition and application data
Conditions	Emulsifiable oil metalworking fluids; qualitative performance observed in industrial use and manufacturer testing

Why This Matters

The ability to protect all phases of an emulsified metalworking fluid directly correlates with extended sump life and reduced biocide consumption; procurement of a single-phase biocide for an emulsified system inherently incurs a protection gap that manifests as unexplained slime outbreaks or fungal overgrowth.

• [1] MolAid. Bioban P-1487 (CAS 37304-88-4): Calculated Physicochemical Properties – LogP and Solubility Parameters. View Source

Synergistic Combination with 2-Methyl-3-Isothiazolone Permits Lower Effective Dose Than Either Biocide Alone

Patent-protected synergistic microbicidal compositions comprising 2-methyl-3-isothiazolone and 4-(2-nitrobutyl)morpholine (the primary active of Bioban P-1487) demonstrated that the disruptive action of the two compounds together is unexpectedly greater than the sum of both compounds taken alone, enabling a reduction in the effective dose required [1]. The weight ratio of 2-methyl-3-isothiazolone to the nitromorpholine component in these synergistic combinations ranges from 40:1 to 1:32 [1]. This synergy is distinct from simple additive biocidal effects and is not observed with all biocide pairings; the nitromorpholine structure is specifically identified as one of only seven commercially relevant biocides that produce this effect with isothiazolone [1].

Evidence Dimension	Synergy index (SI) for combination with 2-methyl-3-isothiazolone
Target Compound Data	SI < 1 (synergistic); effective dose of each component reduced below individual MIC
Comparator Or Baseline	Either biocide used alone at full MIC; non-synergistic biocide pairings
Quantified Difference	Synergistic composition enables effective microbial control at sub-MIC concentrations of both components; precise fold-reduction is organism-specific as per patent examples
Conditions	Antimicrobial challenge assays against bacteria and fungi per U.S. Patent 5,489,588 examples; weight ratio range 40:1 to 1:32 (isothiazolone:nitromorpholine)

Why This Matters

Formulators can leverage the isothiazolone-nitromorpholine synergy to achieve equivalent or superior antimicrobial protection at lower total biocide loading, directly reducing chemical cost per liter of preserved fluid and lowering the dermal sensitization burden on workers.

• [1] Sherba, S. E., et al. (1996). Synergistic microbicidal combinations containing 2-methyl-3-isothiazolone and certain commercial biocides. U.S. Patent No. 5,489,588. View Source

High-Value Application Scenarios for Bioban P-1487 (CAS 37304-88-4) Based on Quantified Evidence of Durability, Allergen Profile, and Synergistic Potentiation

Centralized Metalworking Fluid Sump Systems Requiring ≥6-Week Biocide Durability Between Maintenance Intervals

Large-volume centralized MWF sumps serving multiple machine tools demand a biocide that resists gross microbial contamination for extended periods without frequent replenishment. The evidence that Bioban P-1487 at 1000 ppm provides at least six weeks of protection in recirculating systems under continuous weekly bacterial challenge directly supports its selection for such applications. The 3× durability advantage over rapid-hydrolysis formaldehyde releasers reduces downtime for fluid change-out and biocide top-up, while the dual oil-water phase distribution ensures protection throughout the emulsion, including the interfacial niche where mycobacteria preferentially colonize .

Occupational Health-Sensitive Formulation Where Formaldehyde-Allergy Cross-Reactivity Must Be Eliminated

In manufacturing facilities with a documented prevalence of formaldehyde contact allergy among machine operators, formulators must select a biocide that does not trigger formaldehyde-mediated hypersensitivity. Bioban P-1487 is the only formaldehyde-releasing biocide in MWF use for which patch-test studies conclusively demonstrate a zero relationship between positive reactions and formaldehyde sensitivity [1]. This enables compliance with occupational health surveillance requirements and reduces the incidence of allergic contact dermatitis claims, a differentiated medico-legal and workforce-retention benefit that generic formaldehyde releasers and non-formaldehyde alternatives (which carry their own sensitization risks) cannot provide without equivalent clinical data.

Co-Formulation with Ethanolamine Corrosion Inhibitors to Achieve Cost-Optimized Biocide Loading

Metalworking fluid concentrates that already incorporate ethanolamine-based corrosion inhibitors can exploit the demonstrated potentiation of Bioban P-1487 by these alcoholamines [2] to reduce the biocide concentration required for rancidity control. This co-formulation strategy lowers the cost per liter of finished fluid and minimizes worker exposure to the nitromorpholine sensitizers, a dual economic and safety advantage that is particularly valuable in high-volume MWF manufacturing for the automotive and aerospace sectors where both cost per unit volume and occupational exposure limits are under strict scrutiny.

Synergistic Preservative Systems Combining Isothiazolone Fast-Kill with Nitromorpholine Durability

In critical preservation applications where rapid initial kill of Pseudomonas and fungal contaminants must be combined with long-term sump stability, formulators can exploit the patented synergy between 2-methyl-3-isothiazolone and 4-(2-nitrobutyl)morpholine (the major active of Bioban P-1487) [3]. This combination enables sub-MIC dosing of both components, achieving equivalent or superior microbial control at lower total biocide loading than either agent used individually. The approach is particularly suited to semi-synthetic MWF formulations where the fast-acting isothiazolone addresses acute contamination events while the nitromorpholine provides sustained residual protection in recirculation.

• [1] De Groot, A. C., & Flyvholm, M. A. (2010). Formaldehyde-releasers: relationship to formaldehyde contact allergy. Part 2: Metalworking fluids and remainder. Contact Dermatitis, 63(3), 129-139. View Source
• [2] Rossmoore, H. W., & Rossmoore, L. A. (1989). Use of a mixture of alcoholamines to potentiate the antimicrobial activities of certain cutting fluid preservatives. Tribology International, 22(5), 343-346. View Source
• [3] Sherba, S. E., et al. (1996). Synergistic microbicidal combinations containing 2-methyl-3-isothiazolone and certain commercial biocides. U.S. Patent No. 5,489,588. View Source